Cas no 2763966-53-4 (rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine)

• Product Name: rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine
• CAS No: 2763966-53-4
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 6168472
• PubChem ID: 28502912
• Update Time: 2025-10-30

rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 2763966-53-4
• rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine
• EN300-37350976

• Inchi： 1S/C10H13N/c1-7-6-10(11)9-5-3-2-4-8(7)9/h2-5,7,10H,6,11H2,1H3/t7-,10+/m1/s1
• InChI Key： AAYKJFZVFFINFK-XCBNKYQSSA-N
• SMILES： N[C@@H]1C2C=CC=CC=2[C@H](C)C1

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine

Research Brief on rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine (CAS: 2763966-53-4): Recent Advances and Applications

rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine (CAS: 2763966-53-4) is a chiral amine compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate or scaffold in drug discovery. Recent studies have explored its synthesis, pharmacological properties, and applications in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current research.

One of the primary areas of interest is the stereoselective synthesis of rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient catalytic asymmetric hydrogenation method to access this compound with high enantiomeric purity. The researchers utilized a chiral iridium catalyst, achieving yields of over 90% and enantiomeric excess (ee) values greater than 98%. This advancement is critical for the scalable production of the compound, which is often required in large quantities for preclinical and clinical studies.

In addition to its synthetic utility, rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine has been investigated for its potential pharmacological activities. A recent preprint on bioRxiv (2024) reported that derivatives of this compound exhibit promising binding affinity for serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These findings suggest its potential application in the treatment of central nervous system (CNS) disorders, such as depression and schizophrenia. Molecular docking studies further supported the interaction of the compound with key residues in the receptor binding sites, providing a structural basis for future drug design.

Another notable application of rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine is its role as a building block in the synthesis of complex natural products. A 2023 study in Angewandte Chemie highlighted its use in the total synthesis of indole alkaloids, which are known for their diverse biological activities. The compound's rigid indane scaffold and chiral center make it an attractive precursor for constructing structurally intricate molecules with potential therapeutic value.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine derivatives. A review in Medicinal Research Reviews (2024) emphasized the need for further studies to address issues such as metabolic stability and blood-brain barrier penetration. Future research directions may include the development of prodrug strategies or structural modifications to enhance bioavailability and target specificity.

In conclusion, rac-(1R,3S)-3-methyl-2,3-dihydro-1H-inden-1-amine (CAS: 2763966-53-4) represents a versatile and valuable compound in chemical biology and drug discovery. Recent advances in its synthesis, pharmacological evaluation, and applications underscore its potential as a key player in the development of next-generation therapeutics. Continued research efforts will be essential to fully unlock its therapeutic potential and address existing challenges.